Cas no 87903-56-8 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxybutyl acetate)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxybutyl acetate
• CAS No: 87903-56-8
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 650823
• PubChem ID: 2141754
• Update Time: 2025-08-03

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxybutyl acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[4-(acetyloxy)butoxy]-
• 4-(1,3-dioxoisoindol-2-yl)oxybutyl acetate
• SR-01000086373-1
• SMR000020348
• F1631-0054
• 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]butyl acetate
• MLS000043531
• 4-((1,3-dioxoisoindolin-2-yl)oxy)butyl acetate
• HMS2162N06
• 87903-56-8
• HMS3313L02
• AKOS001694372
• SR-01000086373
• DTXSID40366697
• CHEMBL1301681
• 4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]butyl acetate
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxybutyl acetate

• Inchi： 1S/C14H15NO5/c1-10(16)19-8-4-5-9-20-15-13(17)11-6-2-3-7-12(11)14(15)18/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： QWXVFPQBBPKTAU-UHFFFAOYSA-N
• SMILES： O(CCCCOC(C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxybutyl acetate

4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Oxybutyl Acetate: A Comprehensive Overview

The compound with CAS No. 87903-56-8, commonly referred to as 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxybutyl acetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex chemical interactions.

4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Oxybutyl Acetate is characterized by its isoindole ring system, which is a fused bicyclic structure consisting of a benzene ring and a diketone moiety. This structural feature confers the compound with exceptional stability and reactivity under specific conditions. The isoindole moiety has been extensively studied for its ability to participate in various chemical reactions, including cycloadditions and electrophilic substitutions. Recent research has demonstrated that this compound can serve as a versatile building block in the synthesis of advanced materials such as polymers and coordination complexes.

The synthesis of 4-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Oxybutyl Acetate involves a multi-step process that typically begins with the preparation of the isoindole core. This is followed by functionalization to introduce the oxybutyl acetate group, which enhances the compound's solubility and reactivity. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale applications.

In terms of applications, 4-(1,3-Dioxo...